Butyrophenone, p-fluoro-4-(1,2,3,6-tetrahydro-1,3-dimethyl-2-oxo-6-thionopurin-8-ylthio)-
Butyrophenone, p-fluoro-4-(1,2,3,6-tetrahydro-1,3-dimethyl-2-oxo-6-thionopurin-8-ylthio)-
Potent inhibitor of estrogen receptor that does not compete with estrogen for binding to Eralpha; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
6505-98-2
VCID:
VC0005888
InChI:
InChI=1S/C17H17FN4O2S2/c1-21-14-13(15(25)22(2)17(21)24)19-16(20-14)26-9-3-4-12(23)10-5-7-11(18)8-6-10/h5-8H,3-4,9H2,1-2H3,(H,19,20)
SMILES:
CN1C2=C(C(=S)N(C1=O)C)NC(=N2)SCCCC(=O)C3=CC=C(C=C3)F
Molecular Formula:
C17H17FN4O2S2
Molecular Weight:
392.5 g/mol
Butyrophenone, p-fluoro-4-(1,2,3,6-tetrahydro-1,3-dimethyl-2-oxo-6-thionopurin-8-ylthio)-
CAS No.: 6505-98-2
Inhibitors
VCID: VC0005888
Molecular Formula: C17H17FN4O2S2
Molecular Weight: 392.5 g/mol
| CAS No. | 6505-98-2 |
|---|---|
| Product Name | Butyrophenone, p-fluoro-4-(1,2,3,6-tetrahydro-1,3-dimethyl-2-oxo-6-thionopurin-8-ylthio)- |
| Molecular Formula | C17H17FN4O2S2 |
| Molecular Weight | 392.5 g/mol |
| IUPAC Name | 8-[4-(4-fluorophenyl)-4-oxobutyl]sulfanyl-1,3-dimethyl-6-sulfanylidene-7H-purin-2-one |
| Standard InChI | InChI=1S/C17H17FN4O2S2/c1-21-14-13(15(25)22(2)17(21)24)19-16(20-14)26-9-3-4-12(23)10-5-7-11(18)8-6-10/h5-8H,3-4,9H2,1-2H3,(H,19,20) |
| Standard InChIKey | BEBDNAPSDUYCHM-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=S)N(C1=O)C)NC(=N2)SCCCC(=O)C3=CC=C(C=C3)F |
| Canonical SMILES | CN1C2=C(C(=S)N(C1=O)C)NC(=N2)SCCCC(=O)C3=CC=C(C=C3)F |
| Description | Potent inhibitor of estrogen receptor that does not compete with estrogen for binding to Eralpha; High Quality Biochemicals for Research Uses |
| Synonyms | p-Fluoro-4-(1,2,3,6,-tetrahydro-1,3-dimethyl-2-oxo-6-thionpurin-8-ylthio)butyrophenone |
| PubChem Compound | 3032510 |
| Last Modified | Nov 11 2021 |
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